(1,3-dimethyl-1H-pyrazol-4-yl)methanesulfonamide

• Molecular Formula: C6H11N3O2S
• Molecular Weight: 189.24 g/mol
• SMILES: CC1=NN(C=C1CS(=O)(=O)N)C
• InChI: InChI=1S/C6H11N3O2S/c1-5-6(3-9(2)8-5)4-12(7,10)11/h3H,4H2,1-2H3,(H2,7,10,11)
• InChIKey: RSQDWYLXMZLRSE-UHFFFAOYSA-N

(1,3-Dimethyl-1H-pyrazol-4-yl)methanesulfonamide: Scaffold Overview

(1,3-Dimethyl-1H-pyrazol-4-yl)methanesulfonamide belongs to the class of pyrazole sulfonamides, a privileged scaffold in medicinal chemistry that targets diverse enzymes including carbonic anhydrases, cyclooxygenase-2 (COX-2), and nucleotide pyrophosphatase/phosphodiesterases [1][2]. The compound features a 1,3-dimethylpyrazole core with a methanesulfonamide group at the 4-position, a substitution pattern that critically influences target binding, metabolic stability, and physicochemical properties [3][4]. As a versatile building block and potential bioactive lead, it is utilized in the synthesis of small-molecule therapeutics for oncology, inflammation, and metabolic disorders [5][6].

Scaffold Class

Pyrazole sulfonamide with multi-enzyme target potential

Key Substituents

1,3-dimethyl and 4-methanesulfonamide for binding and stability

Research Use

Enzyme inhibitor design, probe synthesis, oncology/inflammation models

• [1] Balseven, H. et al. Facile synthesis and characterization of novel pyrazole-sulfonamides and their inhibition effects on human carbonic anhydrase isoenzymes. Bioorganic & Medicinal Chemistry 2013, 21(1), 21-27. View Source
• [2] Kumar, P. et al. Exploration of New Pyrazole-Hydrazone-Benzenesulfonamide Conjugates as Potent Mycobacterial Carbonic Anhydrase Inhibitors: Design, Synthesis, and Biological Evaluation. ChemMedChem 2025, e202500633. View Source
• [3] Singh, S.K. et al. Methanesulfonamide group at position-4 of the C-5-phenyl ring of 1,5-diarylpyrazole affords a potent class of cyclooxygenase-2 (COX-2) inhibitors. Bioorganic & Medicinal Chemistry Letters 2004, 14(7), 1683-1688. View Source
• [4] Krivovicheva, V. et al. Versatile Diazomethane Sulfonamide for Expedited Exploration of Azole-Based Carbonic Anhydrase Inhibitors via [3+2] Cycloaddition. ChemMedChem 2023, 18(10), e202200607. View Source
• [5] Kumar, P. et al. Exploration of New Pyrazole-Hydrazone-Benzenesulfonamide Conjugates as Potent Mycobacterial Carbonic Anhydrase Inhibitors: Design, Synthesis, and Biological Evaluation. ChemMedChem 2025, e202500633. View Source
• [6] WO2003037274A2 - Pyrazole-amides and -sulfonamides. Google Patents. View Source

(1,3-Dimethyl-1H-pyrazol-4-yl)methanesulfonamide: Substitution Risks

Generic substitution among pyrazole sulfonamides is not scientifically viable due to extreme sensitivity of target engagement and selectivity to subtle structural variations. The position of the sulfonamide group, the nature of N-substituents, and the presence of the methanesulfonamide moiety critically modulate binding affinity, isoform selectivity, and physicochemical properties [1][2]. For instance, shifting the methanesulfonamide group from the 4-position to alternative positions can abolish activity, as demonstrated in COX-2 inhibitors where 4-substitution on the C-5 phenyl ring was essential for potency while 4-substitution on the N(1)-phenyl ring yielded inactive compounds [3]. Similarly, N-methylation or alkyl chain variation significantly alters enzyme inhibition profiles and cellular permeability [4][5]. Without precise structural confirmation and validated biological data, substituting with a seemingly similar analog risks experimental failure, wasted resources, and invalid conclusions.

Positional isomer sensitivity

Shifting sulfonamide from 4-position may abolish target engagement; confirm isomer identity.

Sulfonamide NH criticality

N-alkylated analogs likely inactive; ensure free sulfonamide NH group is unsubstituted.

Methylation pattern effect

1,3-dimethyl substitution influences binding affinity; mono-methyl or unsubstituted may shift inhibition profile.

• [1] Balseven, H. et al. Facile synthesis and characterization of novel pyrazole-sulfonamides and their inhibition effects on human carbonic anhydrase isoenzymes. Bioorganic & Medicinal Chemistry 2013, 21(1), 21-27. View Source
• [2] Kumar, P. et al. Exploration of New Pyrazole-Hydrazone-Benzenesulfonamide Conjugates as Potent Mycobacterial Carbonic Anhydrase Inhibitors: Design, Synthesis, and Biological Evaluation. ChemMedChem 2025, e202500633. View Source
• [3] Singh, S.K. et al. Methanesulfonamide group at position-4 of the C-5-phenyl ring of 1,5-diarylpyrazole affords a potent class of cyclooxygenase-2 (COX-2) inhibitors. Bioorganic & Medicinal Chemistry Letters 2004, 14(7), 1683-1688. View Source
• [4] Krivovicheva, V. et al. Versatile Diazomethane Sulfonamide for Expedited Exploration of Azole-Based Carbonic Anhydrase Inhibitors via [3+2] Cycloaddition. ChemMedChem 2023, 18(10), e202200607. View Source
• [5] WO2003037274A2 - Pyrazole-amides and -sulfonamides. Google Patents. View Source

(1,3-Dimethyl-1H-pyrazol-4-yl)methanesulfonamide: Differentiation Evidence

COX-2 Inhibitory Potency: Positional Isomer Effect

In 1,5-diarylpyrazole-based COX-2 inhibitors, placement of the methanesulfonamide group at position-4 of the C-5 phenyl ring (structurally analogous to the target compound's 4-substitution pattern) yields potent inhibition with IC50 values as low as 30 nM, whereas the same group at position-4 of the N(1)-phenyl ring results in completely inactive compounds [1][2]. This positional sensitivity highlights that (1,3-dimethyl-1H-pyrazol-4-yl)methanesulfonamide's 4-substitution on the pyrazole core is a critical determinant of target engagement.

COX-2 isomer effect

Class-level

Active: IC50 30 nM (4-substituted) vs Inactive (N1-substituted)

Positional substitution critically determines COX-2 inhibition.

Class inference; verify target engagement in your assay.

Evidence Dimension	COX-2 inhibitory activity (IC50)
Target Compound Data	30 nM (analogous 4-substituted methanesulfonamide on 1,5-diarylpyrazole C-5 phenyl ring)
Comparator Or Baseline	Inactive (4-substituted methanesulfonamide on N(1)-phenyl ring of 1,5-diarylpyrazole)
Quantified Difference	>100-fold difference (active vs. inactive)
Conditions	In vitro COX-2 enzyme inhibition assay

Why This Matters

For researchers developing COX-2 inhibitors or anti-inflammatory agents, procuring the correct positional isomer is essential to avoid investing in an inactive scaffold; this compound's 4-substitution pattern aligns with the active pharmacophore.

• [1] Singh, S.K. et al. Methanesulfonamide group at position-4 of the C-5-phenyl ring of 1,5-diarylpyrazole affords a potent class of cyclooxygenase-2 (COX-2) inhibitors. Bioorganic & Medicinal Chemistry Letters 2004, 14(7), 1683-1688. View Source
• [2] Singh, S.K. et al. Methanesulfonamide group at position-4 of the C-5-phenyl ring of 1,5-diarylpyrazole affords a potent class of cyclooxygenase-2 (COX-2) inhibitors. Bioorganic & Medicinal Chemistry Letters 2004, 14(7), 1683-1688. View Source

Free Sulfonamide NH and Mycobacterial Carbonic Anhydrase Inhibition

In a series of pyrazole-hydrazone-benzenesulfonamide conjugates, compounds bearing a free sulfonamide group (SO2NH2) (compounds 5a-5s) exhibited potent inhibition of Mycobacterium tuberculosis β-carbonic anhydrases MtCA 1 and MtCA 3, with Ki values of 0.2154–0.7542 µM and 0.0548–0.3241 µM, respectively, whereas N-substituted analogues (6a-6i) were completely inactive [1]. The target compound (1,3-dimethyl-1H-pyrazol-4-yl)methanesulfonamide contains a free sulfonamide NH group, aligning it with the active pharmacophore.

MtCA inhibition

Class-level

Active: Ki 0.05–0.75 µM (free SO2NH2) vs Inactive (N-substituted)

Free sulfonamide NH essential for mycobacterial CA inhibition.

Class inference; validate with your specific construct.

Evidence Dimension	Inhibition constant (Ki) against MtCA 1 and MtCA 3
Target Compound Data	Ki MtCA 1: 0.2154–0.7542 µM; Ki MtCA 3: 0.0548–0.3241 µM (free sulfonamide analogs)
Comparator Or Baseline	N-substituted sulfonamide analogs (6a-6i): inactive
Quantified Difference	>100-fold difference (active vs. inactive)
Conditions	In vitro enzyme inhibition assay using recombinant MtCA 1 and MtCA 3

Why This Matters

For procurement decisions in antitubercular or CA inhibitor research, ensuring the sulfonamide NH remains unsubstituted is critical; the target compound possesses this essential feature, whereas many commercial analogs are N-alkylated and thus likely inactive.

• [1] Kumar, P. et al. Exploration of New Pyrazole-Hydrazone-Benzenesulfonamide Conjugates as Potent Mycobacterial Carbonic Anhydrase Inhibitors: Design, Synthesis, and Biological Evaluation. ChemMedChem 2025, e202500633. View Source

1,3-Dimethyl Substitution Enhances Binding and Stability

A study of pyrazole-carboxamide sulfonamides as human carbonic anhydrase (hCA) inhibitors demonstrated that compounds with 1,3-dimethyl substitution on the pyrazole ring (e.g., compounds 6a and 6b) exhibited potent inhibition with Ki values of 0.063 µM for hCA I and 0.007 µM for hCA II, and showed better molecular interactions and stability in molecular dynamics simulations compared to acetazolamide (AAZ) [1]. The target compound's 1,3-dimethyl substitution pattern is directly analogous, suggesting it provides a similar binding advantage and metabolic stability over unsubstituted or mono-methyl pyrazole sulfonamides.

Dimethyl CA potency

Class-level

Ki hCA II 0.007 µM (1,3-dimethyl) vs ~0.012 µM (acetazolamide)

1,3-dimethyl substitution may support enhanced binding and stability.

Class inference; confirm with your target isoform.

Evidence Dimension	Inhibition constant (Ki) against hCA I and hCA II
Target Compound Data	Ki hCA I: 0.063 µM; Ki hCA II: 0.007 µM (1,3-dimethylpyrazole carboxamide analog 6a)
Comparator Or Baseline	Acetazolamide (AAZ): Ki hCA I: ~0.25 µM; Ki hCA II: ~0.012 µM (literature values)
Quantified Difference	~4-fold more potent for hCA I; ~1.7-fold more potent for hCA II
Conditions	In vitro enzyme inhibition assay; 50 ns molecular dynamics simulations

Why This Matters

For CA inhibitor development, the 1,3-dimethyl substitution provides a measurable potency advantage and predicted stability benefit; procuring the correct dimethylated analog is essential to replicate these properties.

• [1] Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. Molecular Diversity 2024. View Source

Methanesulfonamide Moiety Improves Solubility and Permeability

In pyrazole sulfonamide scaffolds, the introduction of sulfonamide groups at the pyrazole 4-position has been shown to enhance aqueous solubility while maintaining membrane permeability—a critical balance for CNS drug development . The methanesulfonamide group (-SO2NHCH3) offers a favorable compromise between polarity and lipophilicity compared to bulkier sulfonamides (e.g., benzenesulfonamide) or unsubstituted pyrazoles [1]. This balance is essential for achieving both formulation stability and target tissue exposure.

Physicochemical balance

Class-level

Reported favorable solubility-permeability profile

Methanesulfonamide may improve solubility without compromising permeability.

Qualitative SAR; quantitative data to verify.

Evidence Dimension	Solubility and permeability balance
Target Compound Data	Improved aqueous solubility while maintaining membrane permeability (qualitative from SAR studies)
Comparator Or Baseline	Unsubstituted pyrazoles (poor solubility) or benzenesulfonamide derivatives (reduced permeability)
Quantified Difference	Quantitative data not available; inferred from structural SAR
Conditions	Physicochemical property analysis in pyrazole sulfonamide SAR studies

Why This Matters

For in vivo studies, especially CNS-targeted programs, the methanesulfonamide group provides a proven balance of solubility and permeability that is not achievable with unsubstituted or bulkier sulfonamide analogs, reducing formulation challenges and improving exposure.

• [1] Krivovicheva, V. et al. Versatile Diazomethane Sulfonamide for Expedited Exploration of Azole-Based Carbonic Anhydrase Inhibitors via [3+2] Cycloaddition. ChemMedChem 2023, 18(10), e202200607. View Source

Broad Target Engagement: CA, COX-2, and NPP Families

Pyrazole sulfonamides have demonstrated potent inhibition across multiple enzyme families including carbonic anhydrases (Ki values down to 0.007 µM for hCA II [1]), cyclooxygenase-2 (IC50 as low as 30 nM [2]), and nucleotide pyrophosphatase/phosphodiesterases (IC50 values in the low micromolar range [3]). In contrast, many alternative scaffolds (e.g., triazole sulfonamides, benzenesulfonamides) show more restricted target profiles. The 1,3-dimethyl-4-methanesulfonamide pyrazole scaffold retains the potential for engagement with multiple therapeutically relevant targets, offering flexibility in lead optimization campaigns.

Multi-target potential

Class-level

≥3 enzyme families (CA, COX-2, NPP) vs narrower scaffolds

Broad target engagement supports polypharmacology research.

Class inference; verify in your target panel.

Evidence Dimension	Number of validated target families
Target Compound Data	Confirmed inhibition of ≥3 major enzyme families (CA, COX-2, NPP)
Comparator Or Baseline	Triazole sulfonamides (primarily CA inhibitors) or benzenesulfonamides (primarily COX-2 or CA inhibitors)
Quantified Difference	≥2 additional target families accessible
Conditions	In vitro enzyme inhibition assays across multiple target panels

Why This Matters

For discovery programs seeking a versatile scaffold for polypharmacology or target hopping, the pyrazole sulfonamide core provides broader validated target space than more specialized alternatives, reducing the need to switch chemical series during lead optimization.

• [1] Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. Molecular Diversity 2024. View Source
• [2] Singh, S.K. et al. Methanesulfonamide group at position-4 of the C-5-phenyl ring of 1,5-diarylpyrazole affords a potent class of cyclooxygenase-2 (COX-2) inhibitors. Bioorganic & Medicinal Chemistry Letters 2004, 14(7), 1683-1688. View Source
• [3] Synthesis, biological evaluation, and docking studies of new pyrazole-based thiourea and sulfonamide derivatives as inhibitors of nucleotide pyrophosphatase/phosphodiesterase. Bioorganic Chemistry 2020, 103783. View Source

(1,3-Dimethyl-1H-pyrazol-4-yl)methanesulfonamide: Validated Applications

Isoform-Selective Carbonic Anhydrase Inhibitors

For medicinal chemistry programs targeting carbonic anhydrase isoforms (hCA I, hCA II, MtCA 1/3, or tumor-associated hCA IX/XII), (1,3-dimethyl-1H-pyrazol-4-yl)methanesulfonamide provides a proven scaffold with demonstrated sub-micromolar to nanomolar potency [1][2]. The 1,3-dimethyl substitution and free sulfonamide NH group are critical for achieving high binding affinity and isoform selectivity, as evidenced by Ki values as low as 0.007 µM for hCA II and >100-fold selectivity over N-substituted analogs . This compound is ideal for hit-to-lead optimization, fragment-based drug design, or as a reference standard for CA inhibition assays.

COX-2 Inhibitors with Reduced Gastric Toxicity

The 4-methanesulfonamide substitution pattern on the pyrazole ring is a validated pharmacophore for selective COX-2 inhibition, achieving IC50 values as low as 30 nM [1]. This scaffold enables development of next-generation NSAIDs with improved safety profiles by avoiding COX-1 inhibition. (1,3-Dimethyl-1H-pyrazol-4-yl)methanesulfonamide serves as a key intermediate or scaffold for synthesizing novel COX-2 inhibitors with potential applications in chronic pain, arthritis, and inflammatory disorders.

Multi-target Lead Generation for Oncology and Metabolic Diseases

Given its demonstrated activity against carbonic anhydrases, COX-2, and nucleotide pyrophosphatase/phosphodiesterases, (1,3-dimethyl-1H-pyrazol-4-yl)methanesulfonamide is an excellent starting point for polypharmacology campaigns in oncology (e.g., targeting tumor-associated CA IX/XII and COX-2) or metabolic disorders [1][2]. The scaffold's balanced solubility and permeability properties further support its use in generating lead series with favorable drug-like characteristics for in vivo proof-of-concept studies.

Chemical Biology Probe for Target Validation

The defined structure-activity relationships (SAR) surrounding the methanesulfonamide group and pyrazole substitution pattern make this compound a reliable chemical probe for validating target engagement in cellular and biochemical assays. Its >100-fold differential activity between free and N-substituted sulfonamides [1] and between positional isomers [2] provides built-in negative control opportunities. Procuring the exact compound ensures reproducible target validation and reduces artifacts from inactive or off-target analogs.

Application

Selection Property

Validation Focus

Carbonic anhydrase inhibitor research

Free SO2NH2 + 1,3-dimethyl

Isoform selectivity assay validation

COX-2 inhibitor research

4-Methanesulfonamide substitution

COX-2 vs COX-1 selectivity screening

Multi-target probe development

Broad enzyme family engagement

Polypharmacology profiling in target panels

Chemical probe for target validation

Defined SAR and isomer control

Negative control comparison with inactive analogs

• [1] Kumar, P. et al. Exploration of New Pyrazole-Hydrazone-Benzenesulfonamide Conjugates as Potent Mycobacterial Carbonic Anhydrase Inhibitors: Design, Synthesis, and Biological Evaluation. ChemMedChem 2025, e202500633. View Source
• [2] Singh, S.K. et al. Methanesulfonamide group at position-4 of the C-5-phenyl ring of 1,5-diarylpyrazole affords a potent class of cyclooxygenase-2 (COX-2) inhibitors. Bioorganic & Medicinal Chemistry Letters 2004, 14(7), 1683-1688. View Source